Cas no 3223-20-9 (Benzoyl chloride, 2-hydroxy-5-nitro-)

• Product Name: Benzoyl chloride, 2-hydroxy-5-nitro-
• CAS No: 3223-20-9
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• CID: 1449941
• PubChem ID: 12373909
• Update Time: 2025-04-26

Benzoyl chloride, 2-hydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-hydroxy-5-nitro-
• 2-Hydroxy-5-nitrobenzoyl chloride
• 2-Hydroxy-5-nitro-benzoyl Chloride
• SCHEMBL4954263
• 5-nitrosalicyloyl chloride
• DTXSID50494975
• 3223-20-9
• FMEWLYXGAMCQSC-UHFFFAOYSA-N

• Inchi： 1S/C7H4ClNO4/c8-7(11)5-3-4(9(12)13)1-2-6(5)10/h1-3,10H
• InChI Key： FMEWLYXGAMCQSC-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=C(C=1)[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 200.98292
• Monoisotopic Mass: 200.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44

Additional information on Benzoyl chloride, 2-hydroxy-5-nitro-

2-Hydroxy-5-nitrobenzoyl Chloride (CAS No. 3223-20-9): An Overview of Its Properties, Applications, and Recent Research

2-Hydroxy-5-nitrobenzoyl chloride (CAS No. 3223-20-9) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This article provides a comprehensive overview of its chemical properties, synthesis methods, and recent advancements in its use.

Chemical Properties: 2-Hydroxy-5-nitrobenzoyl chloride is a white to off-white crystalline solid with a molecular formula of C₈H₅ClNO₄. It has a molecular weight of 216.58 g/mol and is highly reactive due to the presence of the chlorocarbonyl group and the nitro substituent. The compound is soluble in organic solvents such as dichloromethane, ethyl acetate, and acetone but is insoluble in water. Its reactivity makes it an important intermediate in various synthetic pathways.

Synthesis Methods: The synthesis of 2-hydroxy-5-nitrobenzoyl chloride typically involves the reaction of 2-hydroxy-5-nitrobenzoic acid with thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). The reaction is usually carried out under reflux conditions to ensure complete conversion. The resulting product is purified by recrystallization or distillation to obtain high-purity 2-hydroxy-5-nitrobenzoyl chloride.

Applications in Organic Synthesis: One of the primary uses of 2-hydroxy-5-nitrobenzoyl chloride is as an acylating agent in organic synthesis. It readily reacts with alcohols, amines, and thiols to form esters, amides, and thioesters, respectively. These derivatives are valuable intermediates in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. For example, the reaction of 2-hydroxy-5-nitrobenzoyl chloride with primary amines can yield substituted amides that are precursors to various bioactive compounds.

Pharmaceutical Applications: In the pharmaceutical industry, 2-hydroxy-5-nitrobenzoyl chloride has been utilized in the development of novel drugs. Recent research has focused on its potential as a building block for anti-inflammatory and anti-cancer agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 2-hydroxy-5-nitrobenzamide derivatives that exhibited potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Another study highlighted the use of 2-hydroxy-5-nitrobenzoyl chloride-derived compounds as potential anticancer agents due to their ability to induce apoptosis in cancer cells.

Mechanistic Insights: The biological activity of compounds derived from 2-hydroxy-5-nitrobenzoyl chloride can be attributed to their ability to modulate key cellular pathways. For example, the nitro group can undergo reduction to form hydroxylamine or amine derivatives, which can interact with cellular targets such as proteins and nucleic acids. This property makes these compounds attractive for developing drugs that target specific biological processes.

Safety Considerations: While 2-hydroxy-5-nitrobenzoyl chloride is not classified as a hazardous material under most regulatory frameworks, it is important to handle it with care due to its reactivity and potential for forming toxic fumes when heated or exposed to moisture. Proper personal protective equipment (PPE) should be used during handling, and reactions involving this compound should be conducted in well-ventilated areas or fume hoods.

Future Directions: The ongoing research on 2-hydroxy-5-nitrobenzoyl chloride-derived compounds holds promise for developing new therapeutic agents. Future studies may focus on optimizing the structure-activity relationships (SAR) of these compounds to enhance their potency and selectivity. Additionally, efforts to improve synthetic methods for large-scale production will be crucial for translating these findings into practical applications.

In conclusion, 2-hydroxy-5-nitrobenzoyl chloride (CAS No. 3223-20-9) is a valuable compound with diverse applications in organic synthesis and pharmaceutical research. Its unique chemical properties make it an essential intermediate for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to advance, the role of this compound in developing new drugs and materials is likely to expand further.